Cas no 1261463-36-8 (2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261463-36-8
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4982522
• Update Time: 2025-05-22

2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H9ClF3NO/c14-12-9(7-19)5-8(6-18-12)10-3-1-2-4-11(10)13(15,16)17/h1-6,19H,7H2
• InChI Key： YOKZITHDJOQSFT-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C=N1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-3-methanol

2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-3-methanol: A Comprehensive Overview

The compound 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-3-methanol, identified by the CAS number 1261463-36-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of this molecule incorporates a pyridine ring substituted with a chlorine atom at position 2, a trifluoromethylphenyl group at position 5, and a hydroxymethyl group at position 3. These substituents contribute to its distinct electronic and steric properties, making it an intriguing subject for both fundamental research and applied studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving palladium-catalyzed cross-coupling reactions and selective oxidation techniques. The incorporation of the trifluoromethylphenyl group introduces significant electron-withdrawing effects, which enhance the molecule's reactivity in various chemical transformations. This feature has been leveraged in recent studies to develop novel catalytic systems for organic synthesis, particularly in the construction of bioactive molecules with complex architectures.

The hydroxymethyl group at position 3 of the pyridine ring imparts additional functional versatility to this compound. Researchers have explored its ability to participate in hydrogen bonding interactions, which is critical in designing molecules with specific solubility and stability profiles. Recent findings suggest that this group can also serve as a reactive site for further functionalization, enabling the creation of derivatives with tailored properties for applications in drug discovery and materials science.

In terms of biological activity, 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-3-methanol has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its unique combination of electronic effects and spatial arrangement makes it an attractive candidate for further exploration in pharmacological research. Ongoing studies are focusing on optimizing its bioavailability and efficacy while minimizing potential off-target effects.

From an environmental perspective, the compound's stability under various conditions has been a topic of interest. Recent investigations have demonstrated its resistance to photodegradation and oxidative stress, which are critical factors for its potential use in outdoor applications or long-term storage scenarios. These properties highlight its suitability for incorporation into advanced materials such as sensors, coatings, and polymers.

In conclusion, 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-3-methanol represents a cutting-edge example of how modern synthetic chemistry can yield compounds with multifaceted applications. Its distinctive structure, combined with recent research breakthroughs, positions it as a valuable tool for advancing both scientific understanding and industrial innovation across diverse fields.